
In-Depth Technical Guide: 6-Hydroxy
Chlorzoxazone-15N,d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-15N,d2

Cat. No.: B12377332 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 6-Hydroxy Chlorzoxazone-
15N,d2, an isotopically labeled metabolite of the muscle relaxant Chlorzoxazone. This

document is intended for use by researchers, scientists, and professionals in drug

development, offering detailed information on its properties, analytical applications, and

metabolic context.

Certificate of Analysis Data Summary
While a specific Certificate of Analysis (CoA) is proprietary to the manufacturer and provided

upon purchase, the following table summarizes the typical quantitative data found on a CoA for

6-Hydroxy Chlorzoxazone-15N,d2, based on information from various suppliers.[1][2][3][4]
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Parameter Specification

Chemical Name
5-chloro-6-hydroxybenzo[d]oxazol-2(3H)-one-

4,7-d2-3-15N

CAS Number 1784060-40-7

Molecular Formula C₇H₂D₂Cl¹⁵NO₃

Molecular Weight 188.57 g/mol

Purity (HPLC) >95%

Appearance White to off-white solid

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.

Solubility
Soluble in DMSO (100 mg/mL with ultrasonic

and warming)

Mechanism of Action and Metabolism
Chlorzoxazone is a centrally acting muscle relaxant.[5][6] Its precise mechanism is not fully

understood but is believed to involve the inhibition of multisynaptic reflex arcs at the spinal cord

and subcortical areas of the brain.[7][8][9] This action leads to a reduction in skeletal muscle

spasms and associated pain.[8][9] There is evidence to suggest it acts on GABA-A and GABA-

B receptors and voltage-gated calcium channels.[5]

The primary metabolic pathway of Chlorzoxazone involves its hydroxylation to 6-Hydroxy

Chlorzoxazone. This reaction is predominantly catalyzed by the cytochrome P450 enzyme

CYP2E1, and to a lesser extent, CYP1A2.[10][11] Following its formation, 6-Hydroxy

Chlorzoxazone is rapidly conjugated with glucuronic acid to form glucuronides, which are then

excreted in the urine.[7][12][13] Due to this metabolic route, Chlorzoxazone is often used as a

probe to determine CYP2E1 activity in vivo.[11] The isotopically labeled 6-Hydroxy
Chlorzoxazone-15N,d2 is a critical tool in pharmacokinetic studies, serving as an internal

standard for the accurate quantification of the unlabeled metabolite in biological samples.[14]

[15]
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Metabolic Pathway of Chlorzoxazone
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Caption: Metabolic conversion of Chlorzoxazone to its excreted glucuronide form.

Experimental Protocols
The isotopically labeled 6-Hydroxy Chlorzoxazone-15N,d2 is primarily used as an internal

standard in quantitative bioanalytical methods, such as High-Performance Liquid

Chromatography-Mass Spectrometry (HPLC-MS), to study the pharmacokinetics of

Chlorzoxazone.

Protocol: Quantification of 6-Hydroxy Chlorzoxazone in
Plasma
This protocol outlines a typical procedure for the analysis of 6-Hydroxy Chlorzoxazone in

plasma samples.

Sample Preparation:

To 100 µL of plasma, add 10 µL of a known concentration of 6-Hydroxy Chlorzoxazone-
15N,d2 as an internal standard.

Add a protein precipitation agent, such as acetonitrile, and vortex to mix.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean tube.

For analysis of the glucuronide conjugate, the sample may be treated with β-

glucuronidase/sulphatase prior to extraction.[11]

HPLC-MS/MS Analysis:
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Inject the prepared sample into an HPLC system.

Chromatographic Separation:

Column: A C18 reverse-phase column is typically used.[16]

Mobile Phase: A gradient of acetonitrile and an aqueous solution with a modifier like

acetic acid is common.[16]

Mass Spectrometric Detection:

Utilize a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM)

mode.

Monitor for the specific precursor-to-product ion transitions for both the native 6-Hydroxy

Chlorzoxazone and the labeled internal standard (6-Hydroxy Chlorzoxazone-15N,d2).

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard.

Quantify the concentration of 6-Hydroxy Chlorzoxazone in the original plasma sample by

comparing this ratio to a standard curve generated with known concentrations of the

analyte.

Experimental Workflow for Pharmacokinetic Analysis
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Caption: Workflow for a typical pharmacokinetic study using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377332#6-hydroxy-chlorzoxazone-15n-d2-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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